Cas no 107920-79-6 (Methyl 4-benzenesulfonamidobenzoate)
Methyl 4-benzenesulfonamidobenzoate is a sulfonamide-derived ester compound with applications in organic synthesis and pharmaceutical research. Its structure combines a benzenesulfonamide moiety with a methyl benzoate group, offering versatility as an intermediate in the preparation of more complex molecules. The compound exhibits stability under standard conditions and demonstrates compatibility with a range of chemical transformations, including nucleophilic substitutions and ester hydrolysis. Its well-defined molecular architecture makes it valuable for structure-activity relationship (SAR) studies, particularly in medicinal chemistry. The product is characterized by high purity, ensuring reproducibility in synthetic workflows. Proper handling and storage are recommended to maintain its integrity for research use.
107920-79-6 structure
Product Name:Methyl 4-benzenesulfonamidobenzoate
CAS No:107920-79-6
MF:C14H13NO4S
MW:291.32232260704
MDL:MFCD00591212
CID:1039254
PubChem ID:967086
Update Time:2025-05-27
Methyl 4-benzenesulfonamidobenzoate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 4-(phenylsulfonamido)benzoate
- Methyl 4-(phenylsulfomido)benzoate
- methyl 4-(benzenesulfonamido)benzoate
- Methyl 4-benzenesulfonaMidobenzoate
- Oprea1_271191
- DTXSID90359514
- methyl 4-[(phenylsulfonyl)amino]benzoate
- CS-0213351
- AG-205/01784036
- Methyl4-(phenylsulfonamido)benzoate
- Oprea1_111188
- AKOS003271284
- 2L-390S
- A895381
- SB82339
- 107920-79-6
- MFCD00591212
- SCHEMBL21761420
- STK415583
- Methyl 4-benzenesulfonamidobenzoate
-
- MDL： MFCD00591212
- Inchi： 1S/C14H13NO4S/c1-19-14(16)11-7-9-12(10-8-11)15-20(17,18)13-5-3-2-4-6-13/h2-10,15H,1H3
- InChI Key： ZDYHULHEHXQTBN-UHFFFAOYSA-N
- SMILES： S(C1C=CC=CC=1)(NC1C=CC(C(=O)OC)=CC=1)(=O)=O
Computed Properties
- Exact Mass: 291.05700
- Monoisotopic Mass: 291.05652907g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 5
- Complexity: 415
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 80.8Ų
Experimental Properties
- Color/Form: NA
- Density: 1.3±0.1 g/cm3
- Boiling Point: 449.9±47.0 °C at 760 mmHg
- PSA: 80.85000
- LogP: 3.42780
Methyl 4-benzenesulfonamidobenzoate Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃
Methyl 4-benzenesulfonamidobenzoate Customs Data
- HS CODE：2935009090
- Customs Data：
China Customs Code:
2935009090Overview:
2935009090 Other sulphonates(Acyl)amine. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:35.0%
Declaration elements:
Product Name, component content, use to
Summary:
2935009090 other sulphonamides VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:35.0%
Methyl 4-benzenesulfonamidobenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M272518-100mg |
Methyl 4-benzenesulfonamidobenzoate |
107920-79-6 | 100mg |
$64.00 | 2023-05-18 | ||
| TRC | M272518-250mg |
Methyl 4-benzenesulfonamidobenzoate |
107920-79-6 | 250mg |
$75.00 | 2023-05-18 | ||
| TRC | M272518-500mg |
Methyl 4-benzenesulfonamidobenzoate |
107920-79-6 | 500mg |
$87.00 | 2023-05-18 | ||
| TRC | M272518-1g |
Methyl 4-benzenesulfonamidobenzoate |
107920-79-6 | 1g |
$98.00 | 2023-05-18 | ||
| abcr | AB335619-1 g |
Methyl 4-benzenesulfonamidobenzoate; 98% |
107920-79-6 | 1g |
€144.00 | 2023-06-21 | ||
| abcr | AB335619-5 g |
Methyl 4-benzenesulfonamidobenzoate; 98% |
107920-79-6 | 5g |
€348.00 | 2023-06-21 | ||
| abcr | AB335619-25 g |
Methyl 4-benzenesulfonamidobenzoate; 98% |
107920-79-6 | 25g |
€858.00 | 2023-06-21 | ||
| Fluorochem | 217239-1g |
Methyl 4-(phenylsulfonamido)benzoate |
107920-79-6 | 95% | 1g |
￡76.00 | 2022-02-28 | |
| Fluorochem | 217239-5g |
Methyl 4-(phenylsulfonamido)benzoate |
107920-79-6 | 95% | 5g |
￡225.00 | 2022-02-28 | |
| Fluorochem | 217239-25g |
Methyl 4-(phenylsulfonamido)benzoate |
107920-79-6 | 95% | 25g |
￡600.00 | 2022-02-28 |
Methyl 4-benzenesulfonamidobenzoate Related Literature
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
107920-79-6 (Methyl 4-benzenesulfonamidobenzoate) Related Products
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- 62646-35-9(Benzoic acid, 4-[[[4-(aminosulfonyl)phenyl]amino]sulfonyl]-)
- 10038-81-0(Benzoic acid,2-[(phenylsulfonyl)amino]-, methyl ester)
- 175204-19-0(Methyl 3,4-bis(4-methylphenylsulfonamido)benzoate)
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- 173436-66-3(MSAB)
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